Cas no 1242249-28-0 (1-bromo-3-(difluoromethoxy)-2-fluorobenzene)

• Product Name: 1-bromo-3-(difluoromethoxy)-2-fluorobenzene
• CAS No: 1242249-28-0
• MF: C₇H₄BrF₃O
• MW: 241.005271911621
• CID: 4580038
• Update Time: 2025-05-22

1-bromo-3-(difluoromethoxy)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(difluoromethoxy)-2-fluoro-benzene
• Benzene, 1-bromo-3-(difluoromethoxy)-2-fluoro-
• 1-bromo-3-(difluoromethoxy)-2-fluorobenzene

• Inchi： 1S/C7H4BrF3O/c8-4-2-1-3-5(6(4)9)12-7(10)11/h1-3,7H
• InChI Key： NHFNQTPCXZRLFQ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(OC(F)F)=C1F

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 203.9±35.0 °C at 760 mmHg
• Flash Point: 91.9±10.2 °C
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

1-bromo-3-(difluoromethoxy)-2-fluorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-bromo-3-(difluoromethoxy)-2-fluorobenzene

1-Bromo-3-(Difluoromethoxy)-2-Fluorobenzene: A Comprehensive Overview

1-Bromo-3-(difluoromethoxy)-2-fluorobenzene is a highly specialized aromatic compound with the CAS number 1242249-28-0. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a bromine atom at position 1, a difluoromethoxy group at position 3, and a fluorine atom at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 1-bromo-3-(difluoromethoxy)-2-fluorobenzene typically involves multi-step organic reactions, often starting from bromobenzene or fluorobenzene derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the difluoromethoxy group with high precision. These methods not only enhance the yield but also minimize the formation of by-products, aligning with the growing demand for sustainable and eco-friendly chemical processes.

The physical properties of 1-bromo-3-(difluoromethoxy)-2-fluorobenzene are significantly influenced by its substituents. The bromine atom contributes to the molecule's high molecular weight and boiling point, while the fluorine atoms introduce electron-withdrawing effects that stabilize certain reactive intermediates. The difluoromethoxy group further enhances the compound's stability under various reaction conditions. These properties make it an ideal candidate for use in electrophilic aromatic substitution reactions, where precise control over regioselectivity is crucial.

Recent studies have highlighted the potential of 1-bromo-3-(difluoromethoxy)-2-fluorobenzene in drug discovery and development. Its unique substitution pattern allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For example, researchers have incorporated this compound into lead optimization campaigns targeting G-protein coupled receptors (GPCRs), where its ability to modulate receptor activity has shown promising results. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been documented in several patent filings, underscoring its importance in medicinal chemistry.

In addition to its pharmaceutical applications, 1-bromo-3-(difluoromethoxy)-2-fluorobenzene has found utility in materials science. Its electron-withdrawing groups make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting polymers and thin-film transistors. Recent research has demonstrated that incorporating this compound into polymer backbones can significantly improve charge transport properties, paving the way for next-generation electronic devices.

The environmental impact of 1-bromo-3-(difluoromethoxy)-2-fluorobenzene has also been a topic of interest among scientists. Studies have shown that its degradation pathways under aerobic and anaerobic conditions are influenced by its substituent effects. Understanding these pathways is essential for assessing its potential risks to aquatic ecosystems and developing strategies for safe disposal or recycling.

In conclusion, 1-bromo-3-(difluoromethoxy)-2-fluorobenzene is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and application-oriented research, positions it as an important tool in modern chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of chemical innovation for years to come.